Cas no 830-78-4 (4-phenyl-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 4-phenyl-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 830-78-4
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 678400
• PubChem ID: 3159718
• Update Time: 2025-06-25

4-phenyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-phenyl-
• 5-phenyl-2H-triazole-4-carboxylic acid
• 4-phenyl-1H-1,2,3-triazole-5-carboxylic acid
• cid_3159718
• BDBM64789
• CHEMBL1303854
• AKOS000506130
• KSC-20-004
• KUC105935N
• HMS3359F02
• BS-4029
• 5-Phenyl-2H-[1,2,3]triazole-4-carboxylic acid
• SCHEMBL2928130
• MLS000716530
• HMS1697M17
• KZVFXYXQNAYXFT-UHFFFAOYSA-N
• 8D4
• SCHEMBL15946998
• SMR000278047
• HMS2633D11
• 5-phenyl-1h-[1,2,3]triazole-4-carboxylic acid
• CS-0456048
• EN300-160274
• AKOS022188412
• SCHEMBL20028652
• F8881-3172
• 5-phenyl-2H-1,2,3-triazole-4-carboxylic acid
• 830-78-4
• AKOS012956608
• Z1143275356
• DTXSID60390257
• 842972-82-1
• DB-154342

• MDL： MFCD22053801
• Inchi： 1S/C9H7N3O2/c13-9(14)8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H,(H,13,14)(H,10,11,12)
• InChI Key： KZVFXYXQNAYXFT-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=NNN=1)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 438.1±25.0 °C at 760 mmHg
• Flash Point: 218.8±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-phenyl-1H-1,2,3-triazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-phenyl-1H-1,2,3-triazole-5-carboxylic acid

4-Phenyl-1H-1,2,3-Triazole-5-Carboxylic Acid: A Comprehensive Overview

4-Phenyl-1H-1,2,3-triazole-5-carboxylic acid, also known by its CAS registry number 830-78-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have gained prominence due to their diverse biological activities and applications in drug discovery. The molecule consists of a triazole ring fused with a phenyl group and a carboxylic acid moiety, making it a versatile structure for various chemical modifications and functionalizations.

Recent advancements in the synthesis and characterization of 4-phenyl-1H-1,2,3-triazole-5-carboxylic acid have highlighted its potential as a building block in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, studies have demonstrated that the carboxylic acid group can be readily converted into amides or esters, enabling the creation of libraries of compounds with varying solubility and bioavailability.

The structural versatility of 4-phenyl-1H-1,2,3-triazole derivatives has been exploited in the development of anti-inflammatory agents. A recent study published in *Journal of Medicinal Chemistry* reported that certain analogs of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. The phenyl group in the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target enzymes.

In addition to its pharmacological applications, 4-phenyl-1H-1,2,3-triazole has been investigated for its role in click chemistry reactions. The triazole ring serves as an efficient linker in the construction of complex molecules through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This has opened new avenues for the synthesis of macromolecules such as polymers and dendrimers with tailored properties.

From an environmental perspective, the biodegradability and eco-toxicity of 4-phenyltriazole derivatives have been assessed in recent studies. Results indicate that these compounds exhibit moderate biodegradability under aerobic conditions, making them suitable for applications where environmental impact is a concern.

In conclusion, 4-PHENYLTRIAZOLE CARBOXYLIC ACID continues to be a focal point in chemical research due to its unique structure and multifaceted applications. As new synthetic methodologies and biological insights emerge, this compound is poised to play an even greater role in advancing drug discovery and materials science.